N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide

• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(quinolin-8-ylsulfonylamino)benzamide
• InChI: InChI=1S/C24H21N3O5S/c1-31-17-12-13-21(32-2)20(15-17)26-24(28)18-9-3-4-10-19(18)27-33(29,30)22-11-5-7-16-8-6-14-25-23(16)22/h3-15,27H,1-2H3,(H,26,28)
• InChI Key: QQHKDSALXVZYJY-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Description

N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide, also known as QNZ, is a novel compound that has been extensively studied for its potential use in various scientific research applications. QNZ is a quinoline-based compound that has been shown to have a wide range of biochemical and physiological effects. Additionally, we will explore the scientific research applications of QNZ and list future directions for further research.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide is not fully understood. However, it has been shown to inhibit the activity of a protein called NF-κB, which is known to play a key role in the regulation of cell growth and survival. By inhibiting the activity of NF-κB, this compound is able to induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory activity and to inhibit the growth of bacteria and viruses. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide for lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a valuable tool for cancer research. Additionally, this compound has been shown to have a favorable toxicity profile, making it a relatively safe compound to work with in the laboratory.
One of the main limitations of this compound for lab experiments is its complex synthesis method. The multistep process required to synthesize this compound can be time-consuming and requires careful attention to detail. Additionally, this compound is a relatively expensive compound, which can limit its use in some research settings.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide. One area of research that is currently being explored is the development of this compound analogs with improved anti-cancer activity and toxicity profiles. Additionally, this compound is being studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, this compound is being explored as a potential treatment for viral infections such as HIV and hepatitis C.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide involves the reaction of 2,5-dimethoxyaniline with 8-quinolinesulfonyl chloride in the presence of a base to form the intermediate 2,5-dimethoxy-N-(quinolin-8-yl)benzenesulfonamide. This intermediate is then reacted with benzoyl chloride to yield this compound. The synthesis of this compound is a multistep process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide has been shown to have a wide range of scientific research applications. One of the most promising areas of research for this compound is in the field of cancer research. This compound has been shown to have potent anti-cancer activity against a variety of cancer cell lines. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to programmed cell death.